Cas no 31652-52-5 (Urea,N-cyclohexyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-)

Urea,N-cyclohexyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- structure
31652-52-5 structure
Product Name:Urea,N-cyclohexyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
CAS No:31652-52-5
MF:C13H20N4O3
MW:280.322902679443
CID:313669
PubChem ID:208120
Update Time:2025-04-19

Urea,N-cyclohexyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-cyclohexyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
    • 1-cyclohexyl-3-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)urea
    • Uracil, 1,3-dimethyl-5-(cyclohexylurea)-
    • Oprea1_656161
    • 1-Cyclohexyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)urea
    • 31652-52-5
    • Urea, 1-cyclohexyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
    • DTXSID80185541
    • 1-Cyclohexyl-3-(2,4-diketo-1,3-dimethyl-1,2,3,4-tetrahydropyrimidin-6-yl)urea
    • Inchi: 1S/C13H20N4O3/c1-16-10(8-11(18)17(2)13(16)20)15-12(19)14-9-6-4-3-5-7-9/h8-9H,3-7H2,1-2H3,(H2,14,15,19)
    • InChI Key: YQCWMXVTVHPCDJ-UHFFFAOYSA-N
    • SMILES: O=C(NC1=CC(N(C)C(N1C)=O)=O)NC1CCCCC1

Computed Properties

  • Exact Mass: 280.1537
  • Monoisotopic Mass: 280.15354051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • PSA: 81.75
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